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Compound of Interest

Compound Name: Butyl propionate

Cat. No.: B165908

A Technical Guide to the Vapor Pressure of n-
Butyl Propionate

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the vapor pressure of n-
butyl propionate at various temperatures. The document presents quantitative data in a
structured format, details common experimental methodologies for vapor pressure
determination, and includes a visual representation of a typical experimental workflow. This
information is critical for professionals in research and development who require precise data
for process design, formulation development, safety assessments, and computational
modeling.

Quantitative Vapor Pressure Data for n-Butyl
Propionate

The vapor pressure of a compound is a fundamental physicochemical property indicating its
volatility. For n-butyl propionate, this data is essential for applications ranging from solvent
handling and distillation to its use as a flavoring agent or in fragrance formulations.

Below is a summary of experimentally determined and calculated vapor pressure values for n-
butyl propionate at various temperatures.
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Vapor
Temperature Temperature Vapor
Pressure Data Source
(°C) (K) Pressure (kPa)
(mmHg)
Experimental[1]
20 293.15 0.38 2.85
[2]
20 293.15 0.46 3.44 Experimental[3]
25 298.15 0.63 4.7 Experimental
Calculated
32.45 305.6 0.88 6.6 .
(Antoine EQ.)[4]
Calculated
40 313.15 1.34 10.1 .
(Antoine Eq.)[4]
Calculated
50 323.15 2.33 17.5 _
(Antoine EQ.)[4]
55 328.15 3.3 24.8 Experimental[5]
Calculated
60 333.15 3.82 28.7 .
(Antoine Eq.)[4]
Calculated
70 343.15 5.95 44.6 ]
(Antoine EQ.)[4]
Calculated
80 353.15 8.95 67.1 _
(Antoine Eq.)[4]
Calculated
90 363.15 13.06 98.0 _
(Antoine EQq.)[4]
Calculated
92.95 366.1 14.53 109.0 _
(Antoine EQ.)[4]
Boiling Point[1]
146.8 419.95 101.325 760

[6]

Note: Calculated values were determined using the Antoine equation with constants sourced
from the NIST Chemistry WebBook. The reported applicable range for these constants is 305.6
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K to 366.1 K.

The Antoine Equation for n-Butyl Propionate

The relationship between vapor pressure and temperature can be accurately described by the
Antoine equation. For n-butyl propionate, the NIST-provided constants for the equation:

logio(P) =A- (B /(T + C))

are as follows[4]:

e A=5.52282

e B=2122.74

e C=-25513

Where:

e P is the vapor pressure in bar.

e T is the temperature in Kelvin (K).

These constants are validated for a temperature range of 305.6 K to 366.1 K[4].

Experimental Protocols for Vapor Pressure
Determination

Several experimental methods are employed to determine the vapor pressure of esters like n-
butyl propionate. The choice of method often depends on the substance's volatility, the
required precision, and the temperature and pressure range of interest.

Static Method

The static method is a direct and accurate technique for measuring vapor pressure.

Methodology:
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o Sample Preparation: A purified sample of n-butyl propionate is placed in a thermostatically
controlled vessel. Any dissolved gases are removed by repeated freeze-pump-thaw cycles
under vacuum.

o Equilibrium: The vessel is sealed and heated to a constant, precisely measured temperature.
The system is allowed to reach thermodynamic equilibrium, where the rate of evaporation
equals the rate of condensation.

e Pressure Measurement: The pressure of the vapor in the headspace above the liquid is
measured using a calibrated pressure transducer (e.g., a capacitance manometer).

o Data Collection: The vapor pressure is recorded at a series of stable temperatures to
establish the vapor pressure curve.

Dynamic Method (Ebulliometry)

This method involves measuring the boiling point of the liquid at different applied pressures.
Methodology:

o Apparatus: An ebulliometer, an apparatus that heats a liquid to its boiling point and allows for
precise measurement of both temperature and pressure, is used.

o Pressure Control: The system is connected to a pressure control system, which can maintain
a stable pressure above the liquid.

» Boiling Point Determination: At a set pressure, the n-butyl propionate is heated until it boils.
The temperature of the vapor-liquid equilibrium is measured with a high-precision
thermometer.

o Data Series: This process is repeated for a range of pressures, yielding a set of
corresponding boiling points.

Isoteniscope Method

The isoteniscope method is a comparative technique that balances the vapor pressure of the
sample against a known pressure of an inert gas.
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Methodology:
o Sample Loading: The n-butyl propionate sample is loaded into the isoteniscope bulb.

o Degassing: Similar to the static method, the sample is degassed to remove volatile
impurities.

o Measurement: The isoteniscope is placed in a constant-temperature bath. The external
pressure is adjusted until the liquid levels in the U-tube manometer of the isoteniscope are
equal, indicating that the vapor pressure of the sample is equal to the applied pressure,
which is then measured.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the experimental determination of
vapor pressure using a static method.
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Workflow for Static Vapor Pressure Measurement
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Caption: Static Vapor Pressure Measurement Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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